7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine

• IUPAC Name: 4-[4-(7-methylpurin-6-yl)piperazin-1-yl]pyrido[2,3-d]pyrimidine
• InChI: InChI=1S/C17H17N9/c1-24-11-23-15-13(24)17(22-10-20-15)26-7-5-25(6-8-26)16-12-3-2-4-18-14(12)19-9-21-16/h2-4,9-11H,5-8H2,1H3
• InChI Key: HFPXZXREHTZXBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)N3CCN(CC3)C4=NC=NC5=C4C=CC=N5
• Molecular Formula: C17H17N9
• Molecular Weight: 347.4 g/mol

Description

The compound “7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine” belongs to the class of pyrido[2,3-d]pyrimidin-7-ones. These compounds are known for their biological potential and have been studied for the development of new therapies. They are capable of providing ligands for several receptors in the body.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidin-7-ones involves designing and creating a series of new SOS1 inhibitors with the pyrido[2,3-d]pyrimidin-7-one scaffold. One representative compound showed comparable activities to the reported SOS1 inhibitor BI-3406 in both the biochemical assay and the 3-D cell growth inhibition assay.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidin-7-ones is a type of privileged heterocyclic scaffold. Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Scientific Research Applications

7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine has a wide range of applications in scientific research. It is used in molecular biology to study the structure and function of proteins, as well as to develop new drugs. In particular, it has been used to study the structure of enzymes, as well as to identify and characterize new drug targets. In addition, this compound has been used in the study of cell division and protein synthesis.

Mechanism of Action

The exact mechanism of action of 7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine is still not fully understood. However, it is believed to interact with proteins in a number of ways. It has been shown to bind to specific proteins, such as enzymes, and to alter their activity. In addition, this compound has been shown to interact with DNA, RNA, and other cellular components. This interaction is believed to be important in the regulation of gene expression and other cellular processes.
Biochemical and Physiological Effects
This compound has a wide range of biochemical and physiological effects. It has been shown to be involved in the regulation of cell division, protein synthesis, and energy metabolism. In addition, it has been shown to be involved in the regulation of gene expression, as well as in the regulation of the immune system. Furthermore, this compound has been shown to be involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine has a number of advantages when used in laboratory experiments. It is relatively easy to synthesize, and it is highly stable in aqueous solution. In addition, it is non-toxic and has a wide range of applications in scientific research. However, it is important to note that this compound is not suitable for use in in vivo experiments, as it is rapidly metabolized in the body.

Future Directions

7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine has a wide range of potential applications in scientific research. Future studies could focus on the development of new drugs and therapies based on this compound, as well as on the study of its role in gene expression and other cellular processes. Furthermore, further research could focus on the development of new synthetic methods for the synthesis of this compound, as well as on the development of new analytical methods for its detection and characterization. In addition, further studies could focus on the use of this compound in the study of enzyme structure and function, as well as in the development of new diagnostic tools.

Synthesis Methods

7-methyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine can be synthesized from purine, pyridine, and piperazine using a variety of methods. The most common method is a condensation reaction, which involves the reaction of a purine base, such as guanine, with pyridine and piperazine. The reaction is typically carried out in an aqueous solution at a temperature of 50-60 °C. The product of the reaction is a purine-based organic compound, which is then purified and isolated by chromatography.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the retrieved papers. It’s important to handle all chemical compounds with appropriate safety measures.